N1-(3,4-dimethylphenyl)-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-(3,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C23H29N3O4S/c1-17-11-12-19(16-18(17)2)25-23(28)22(27)24-14-13-20-8-6-7-15-26(20)31(29,30)21-9-4-3-5-10-21/h3-5,9-12,16,20H,6-8,13-15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: IIRBPIXRKYRWKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

N1-(3,4-dimethylphenyl)-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide, also known as DPA-714, is a novel ligand that specifically binds to the translocator protein (TSPO) located in the outer mitochondrial membrane of cells. TSPO is a highly conserved protein that is expressed in a variety of tissues, including the brain, heart, and immune system. The expression of TSPO is upregulated in response to cellular stress, inflammation, and injury, making it an attractive target for the development of diagnostic and therapeutic agents.

Scientific Research Applications

Synthesis and Biological Evaluation

• Enzyme Inhibition and Molecular Docking Studies : A study by Khalid et al. (2016) involved the synthesis and spectral analysis of 1,3,4-oxadiazole bearing compounds, including those related to the query compound. These compounds were evaluated for their inhibitory activity against the butyrylcholinesterase (BChE) enzyme and underwent molecular docking studies to assess their binding affinity and orientation in the active sites of human BChE protein. The research highlighted the importance of specific amino acid residues in ligand stabilization within the binding site, indicating potential applications in designing enzyme inhibitors (Khalid et al., 2016).

• Antibacterial Activity : Another study by Khalid et al. (2016) synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide and evaluated them against both Gram-negative and Gram-positive bacteria. The study provides insights into the antibacterial potential of these compounds, indicating their relevance in developing new antibacterial agents (Khalid et al., 2016).

Novel Insecticide Development

• Flubendiamide : Research on Flubendiamide, a novel class of insecticide with a unique chemical structure, revealed its extremely strong insecticidal activity, especially against lepidopterous pests. The study suggests the potential application of compounds with similar structures in developing new insecticides with novel modes of action, contributing to integrated pest management programs (Tohnishi et al., 2005).

Antidepressant and Receptor Antagonist Studies

• Identification and Characterization of Antagonists : A study by Mullins et al. (2008) identified and characterized phenylamide or biaryl urea NPY Y(5) receptor antagonists, providing insights into competitive and insurmountable antagonism in receptor binding assays. This research contributes to the understanding of receptor-ligand interactions and the development of potential therapeutic agents for obesity (Mullins et al., 2008).